Cas no 220462-29-3 (4-(4-methyl-1H-imidazol-1-yl)-Benzoic acid)

• Product Name: 4-(4-methyl-1H-imidazol-1-yl)-Benzoic acid
• CAS No: 220462-29-3
• MF: C₁₁H₁₀N₂O₂
• MW: 202.209302425385
• CID: 1109226
• Update Time: 2024-07-25

4-(4-methyl-1H-imidazol-1-yl)-Benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(4-methyl-1H-imidazol-1-yl)-Benzoic acid
• Benzoic acid, 4-(4-methyl-1H-imidazol-1-yl)-

• Inchi： 1S/C11H10N2O2/c1-8-6-13(7-12-8)10-4-2-9(3-5-10)11(14)15/h2-7H,1H3,(H,14,15)
• InChI Key： IWIQFRZKJADLEI-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=C(N2C=NC(C)=C2)C=C1

Computed Properties

• Exact Mass: 202.0743

Experimental Properties

• Density: 1.24±0.1 g/cm3(Predicted)
• Boiling Point: 413.4±28.0 °C(Predicted)
• PSA: 55.12
• pka: 3.65±0.10(Predicted)